Cas no 887626-22-4 (5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)-)
4-Chloro-6-(trifluoromethyl)-5-pyrimidinecarboxylic acid is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloro and trifluoromethyl substituents enhances its reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in target molecules. This compound is particularly valuable in the development of bioactive compounds, including enzyme inhibitors and heterocyclic scaffolds. High purity grades ensure consistent performance in research and industrial applications.
887626-22-4 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)-
CAS No:887626-22-4
MF:C6H2ClF3N2O2
MW:226.540490627289
CID:4296154
PubChem ID:11593790
Update Time:2025-10-29
5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)-
- 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid
- 887626-22-4
- 4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylicAcid
- EN300-6480219
- Z1322795481
- AKOS027258332
- 852-674-8
-
- Inchi: 1S/C6H2ClF3N2O2/c7-4-2(5(13)14)3(6(8,9)10)11-1-12-4/h1H,(H,13,14)
- InChI Key: PYRHWRUZGMZBFB-UHFFFAOYSA-N
- SMILES: C1=NC(C(F)(F)F)=C(C(O)=O)C(Cl)=N1
Computed Properties
- Exact Mass: 225.9756895Da
- Monoisotopic Mass: 225.9756895Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.1Ų
5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6480219-0.05g |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 0.05g |
$256.0 | 2023-07-08 | |
| Enamine | EN300-6480219-0.1g |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 0.1g |
$383.0 | 2023-07-08 | |
| Enamine | EN300-6480219-0.25g |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 0.25g |
$546.0 | 2023-07-08 | |
| Enamine | EN300-6480219-0.5g |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 0.5g |
$858.0 | 2023-07-08 | |
| Enamine | EN300-6480219-1.0g |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 1.0g |
$1100.0 | 2023-07-08 | |
| Enamine | EN300-6480219-2.5g |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 2.5g |
$2155.0 | 2023-07-08 | |
| Enamine | EN300-6480219-5.0g |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 5.0g |
$3189.0 | 2023-07-08 | |
| Enamine | EN300-6480219-10.0g |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 10.0g |
$4729.0 | 2023-07-08 | |
| 1PlusChem | 1P00H308-50mg |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 50mg |
$368.00 | 2024-04-20 | |
| 1PlusChem | 1P00H308-100mg |
4-chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic acid |
887626-22-4 | 95% | 100mg |
$536.00 | 2024-04-20 |
5-Pyrimidinecarboxylic acid, 4-chloro-6-(trifluoromethyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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